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Compound of Interest

Compound Name: Thiencarbazone-methyl

Cat. No.: B109839 Get Quote

Thiencarbazone-methyl is a selective, systemic herbicide belonging to the sulfonyl-amino-

carbonyl-triazolinone (SACT) chemical class. It is utilized for both pre- and post-emergence

control of a broad spectrum of grass and broadleaf weeds in cereal crops, primarily corn and

wheat. Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme,

which is critical for the synthesis of branched-chain amino acids in susceptible plants, ultimately

leading to their death. This guide provides a comparative analysis of thiencarbazone-methyl's
performance against other common herbicides in herbicide-resistant crop systems, supported

by experimental data.

Comparative Efficacy in Corn
Field studies have demonstrated the effectiveness of thiencarbazone-methyl, often in

combination with other active ingredients, for weed management in corn. A key premix is with

isoxaflutole, another herbicide, and the safener cyprosulfamide, which protects the crop from

potential injury.

Weed Control
The following table summarizes the weed control efficacy of pre-emergence (PRE) applications

of thiencarbazone-methyl in combination with isoxaflutole and atrazine, compared to a

standard treatment of atrazine plus S-metolachlor. The data represents weed control 20 weeks

after planting (WAP) and is an average across post-emergence treatments of either glufosinate

or glyphosate.
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Weed Species
Thiencarbazone-methyl +
Isoxaflutole + Atrazine (%)

Atrazine + S-metolachlor
(%)

Barnyardgrass (Echinochloa

crus-galli)
≥90 84-86

Browntop Millet (Urochloa

ramosa)
90 86

Entireleaf Morningglory

(Ipomoea hederacea)
≥90 ≥84

Palmer Amaranth (Amaranthus

palmeri)
≥90 ≥90

Rhizomatous Johnsongrass

(Sorghum halepense)
74-76 67

Velvetleaf (Abutilon

theophrasti)
≥90 ≥90

Data sourced from studies conducted in Louisiana and Mississippi, USA.

In another study conducted across four regions of Iran, a pre-packaged mixture of

thiencarbazone-methyl, isoxaflutole, and the safener cyprosulfamide was evaluated against

other common herbicides. The results, assessed four weeks after the last herbicide application,

are presented below.
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Herbicide Treatment Application Rate
Average Weed Control
Efficiency (%)

Thiencarbazone + Isoxaflutole

+ Cyprosulfamide
440 ml/ha 75-88

Thiencarbazone + Isoxaflutole

+ Cyprosulfamide
550 ml/ha 75-88

Foramsulfuron + Iodosulfuron

+ Thiencarbazone
1 l/ha 70-85

Mesotrione + S-metolachlor +

Terbuthylazine
4 l/ha (PRE) or 4.5 l/ha (POST) Not specified

Topramezone 150 ml/ha Inefficient

PRE: Pre-emergence, POST: Post-emergence. Data averaged across locations in Mashhad,

Karaj, Shiraz, and Kermanshah, Iran.

Crop Yield
In the US study, corn yield was evaluated following the various herbicide treatments. The

results indicated that programs including thiencarbazone-methyl were competitive with the

standard treatment.

Herbicide Program Corn Yield ( kg/ha )

Thiencarbazone-methyl based treatments 9,28
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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